Cas no 1783758-05-3 (Cyclobutanemethanamine, 1-(fluoromethyl)-, hydrochloride (1:1))

• Product Name: Cyclobutanemethanamine, 1-(fluoromethyl)-, hydrochloride (1:1)
• CAS No: 1783758-05-3
• MF: C₆H₁₃ClFN
• MW: 153.625524282455
• CID: 5915997
• PubChem ID: 105430008
• Update Time: 2025-06-14

Cyclobutanemethanamine, 1-(fluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanamine, 1-(fluoromethyl)-, hydrochloride (1:1)
• [1-(fluoromethyl)cyclobutyl]methanamine hydrochloride
• EN300-6763539
• 1783758-05-3
• [1-(Fluoromethyl)cyclobutyl]methanamine;hydrochloride

• Inchi： 1S/C6H12FN.ClH/c7-4-6(5-8)2-1-3-6;/h1-5,8H2;1H
• InChI Key： OJWGWYQBSHIZSW-UHFFFAOYSA-N
• SMILES： C(C1(CCC1)CN)F.Cl

Computed Properties

• Exact Mass: 153.0720553g/mol
• Monoisotopic Mass: 153.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 78.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on Cyclobutanemethanamine, 1-(fluoromethyl)-, hydrochloride (1:1)

Cyclobutanemethanamine, 1-(fluoromethyl)-, hydrochloride (1:1) (CAS No. 1783758-05-3): A Comprehensive Overview

The compound Cyclobutanemethanamine, 1-(fluoromethyl)-, hydrochloride (1:1) (CAS No. 1783758-05-3) is a specialized organic molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique structure, featuring a cyclobutane ring and a fluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

One of the key reasons for the growing attention toward Cyclobutanemethanamine, 1-(fluoromethyl)-, hydrochloride (1:1) is its role in structure-activity relationship (SAR) studies. The presence of the fluorine atom enhances the molecule's metabolic stability and bioavailability, which are critical factors in modern drug design. This aligns with the current trend in medicinal chemistry, where fluorinated compounds are being extensively studied for their improved pharmacokinetic properties.

In addition to its pharmaceutical applications, CAS No. 1783758-05-3 is also of interest in material science. The cyclobutane ring provides rigidity to the molecular framework, making it a potential candidate for designing advanced polymers and coatings. This versatility has led to a surge in searches for "fluoromethyl cyclobutane derivatives" and "pharmaceutical intermediates with cyclobutane rings" across academic and industrial databases.

Another hot topic surrounding Cyclobutanemethanamine, 1-(fluoromethyl)-, hydrochloride (1:1) is its synthetic accessibility. Recent advancements in green chemistry have prompted researchers to develop more sustainable methods for its production. Questions like "How to synthesize fluoromethyl cyclobutanemethanamine?" or "What are the eco-friendly routes to CAS 1783758-05-3?" are frequently encountered in scientific forums, reflecting the demand for environmentally benign synthetic protocols.

The safety and handling of Cyclobutanemethanamine, 1-(fluoromethyl)-, hydrochloride (1:1) are also subjects of interest. While it is not classified as a hazardous material, proper laboratory practices are essential to ensure its safe use. Searches related to "storage conditions for CAS 1783758-05-3" and "handling guidelines for fluoromethyl amines" highlight the need for clear and accessible information on this front.

Looking ahead, the potential of Cyclobutanemethanamine, 1-(fluoromethyl)-, hydrochloride (1:1) in personalized medicine and targeted drug delivery systems is an exciting area of exploration. With the rise of AI-driven drug discovery, compounds like this are being screened for their ability to interact with specific biological targets. This has led to an increase in queries such as "Can CAS 1783758-05-3 be used in AI-based drug design?" and "What are the computational models for cyclobutane-containing molecules?"

In summary, Cyclobutanemethanamine, 1-(fluoromethyl)-, hydrochloride (1:1) (CAS No. 1783758-05-3) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features and growing relevance in cutting-edge research make it a subject of ongoing investigation and discussion. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials.